Cas no 1781592-70-8 (5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 1781592-70-8
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• CID: 4613669
• PubChem ID: 84713376
• Update Time: 2025-05-20

5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-bromo-3-(2-chlorophenyl)-1-methyl-
• 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C9H7BrClN3/c1-14-9(10)12-8(13-14)6-4-2-3-5-7(6)11/h2-5H,1H3
• InChI Key： CHNAFJJJWGZXIE-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=NC(C2=CC=CC=C2Cl)=N1

Additional information on 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole

Introduction to 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 1781592-70-8)

5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole, with the CAS number 1781592-70-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a chlorophenyl group, and a methylated triazole ring. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities. The presence of this ring in 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole imparts several advantageous properties, such as enhanced stability and improved binding affinity to target proteins. The bromine and chlorophenyl substituents further modulate the compound's physicochemical properties and biological activity, making it a valuable scaffold for drug discovery.

Recent research has highlighted the potential of 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The mechanism of action involves the disruption of fungal cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism. This makes 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the induction of apoptosis through the activation of specific signaling pathways. These findings suggest that 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole could be further developed as a lead compound for cancer therapy.

The physicochemical properties of 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole have also been extensively characterized. The compound is known to have good solubility in organic solvents and moderate solubility in water. This property is crucial for its use in various formulations and delivery systems. Furthermore, the compound exhibits high thermal stability and low toxicity, which are desirable attributes for pharmaceutical applications.

In terms of synthetic accessibility, 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole can be synthesized using well-established methods in organic chemistry. One common approach involves the reaction of 3-aminoacetohydrazide with 2-chlorobenzaldehyde followed by bromination and methylation steps. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The biological activity of 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole has been evaluated using a variety of in vitro and in vivo models. In vitro studies have shown that the compound exhibits strong inhibitory effects on fungal growth at low concentrations. Additionally, it has been tested against a panel of cancer cell lines and has demonstrated significant cytotoxicity against several types of cancer cells. These results have been corroborated by in vivo studies in animal models, where 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole has shown promising efficacy without causing significant side effects.

The potential applications of 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole extend beyond antifungal and anticancer therapies. Recent research has explored its use as a chemical probe for studying protein-protein interactions and signaling pathways. The ability to modulate these interactions makes 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole a valuable tool for understanding complex biological processes at the molecular level.

In conclusion, 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 1781592-70-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, 5-bromo-3-(2-chlorophenyl)-1-methyl-1H-1,2,4-triazole is poised to play an important role in advancing our understanding and treatment of various diseases.